methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate (MCC) is a cyclic carboxylic acid derivative of the pyrazole family with a wide range of applications in the pharmaceutical and chemical industries. It is a versatile compound that can be used as an intermediate in the synthesis of various drugs, as well as for the production of other compounds. In addition, MCC has been used in several scientific studies to investigate the effect of its structure and properties on various biological processes.
Scientific Research Applications
Methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate has been used in several scientific studies to investigate the effect of its structure and properties on various biological processes. It has been used to investigate the effects of this compound on the activity of enzymes, such as cytochrome P450 and cytochrome b5, and to study the interaction of this compound with various proteins. In addition, this compound has been used in studies to investigate the effects of this compound on the expression of genes, as well as its potential as an anti-cancer agent.
Mechanism of Action
The exact mechanism of action of methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate is not fully understood. However, it is believed to interact with proteins and enzymes in the body to induce a variety of effects. For example, this compound has been shown to inhibit the activity of cytochrome P450, an enzyme involved in the metabolism of drugs. In addition, this compound has been shown to interact with DNA, leading to changes in gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to inhibit the activity of cytochrome P450, leading to decreased metabolism of drugs. In addition, this compound has been shown to affect gene expression, leading to changes in cell proliferation and differentiation. This compound has also been shown to inhibit the activity of enzymes involved in the breakdown of fats and carbohydrates, leading to increased energy storage.
Advantages and Limitations for Lab Experiments
Methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate has several advantages for use in lab experiments. It is a relatively stable compound and does not require special handling. In addition, it is relatively easy to synthesize and is widely available. However, this compound is not suitable for use in living systems, as it is toxic in high concentrations.
Future Directions
Methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate is a versatile compound with a wide range of potential applications in the pharmaceutical and chemical industries. Future research with this compound could focus on developing new methods of synthesis, exploring its potential as an anti-cancer agent, and investigating the effects of this compound on gene expression and other biochemical and physiological processes. In addition, further research could be conducted to explore the potential applications of this compound in the treatment of diseases, such as diabetes and obesity.
Synthesis Methods
Methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate can be synthesized through a variety of methods. The most common method is the condensation reaction of cyclobutanol and pyrazole-3-carboxylic acid. This reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction produces a cyclic carboxylic acid derivative of the pyrazole family, which is then purified by recrystallization. Other methods of synthesis include the reaction of cyclobutyl bromide with pyrazole-3-carboxylic acid, the reaction of cyclobutyl bromide with pyrazole-3-carboxaldehyde, and the reaction of cyclobutyl bromide with ethyl pyrazole-3-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate involves the reaction of cyclobutanone with hydrazine hydrate to form 1-cyclobutyl-1H-pyrazole-3-carboxylic acid hydrazide, which is then esterified with methyl chloroformate to yield the final product.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Methyl chloroformate" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 1-cyclobutyl-1H-pyrazole-3-carboxylic acid hydrazide.", "Step 2: The resulting hydrazide is then esterified with methyl chloroformate in the presence of a base such as triethylamine to yield methyl 1-cyclobutyl-1H-pyrazole-3-carboxylate.", "Step 3: The final product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
2116907-72-1 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
